Cas no 1632471-02-3 (tert-butyl (2R,3R)-3-hydroxy-2-(hydroxymethyl)piperidine-1-carboxylate)

• Product Name: tert-butyl (2R,3R)-3-hydroxy-2-(hydroxymethyl)piperidine-1-carboxylate
• CAS No: 1632471-02-3
• MF: C₁₁H₂₁NO₄
• MW: 231.29
• CID: 5307124
• Update Time: 2026-03-10

tert-butyl (2R,3R)-3-hydroxy-2-(hydroxymethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (2R,3R)-3-hydroxy-2-(hydroxymethyl)piperidine-1-carboxylate

• Inchi： 1S/C11H21NO4/c1-11(2,3)16-10(15)12-6-4-5-9(14)8(12)7-13/h8-9,13-14H,4-7H2,1-3H3/t8-,9-/m1/s1
• InChI Key： ZKEONVKQWLDESS-RKDXNWHRSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC[C@@H](O)[C@H]1CO

Additional information on tert-butyl (2R,3R)-3-hydroxy-2-(hydroxymethyl)piperidine-1-carboxylate

tert-butyl (2R,3R)-3-hydroxy-2-(hydroxymethyl)piperidine-1-carboxylate: A Comprehensive Overview

The compound tert-butyl (2R,3R)-3-hydroxy-2-(hydroxymethyl)piperidine-1-carboxylate, with CAS No. 1632471-02-3, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development and chemical synthesis.

Chemical Structure and Properties

The molecule consists of a piperidine ring with specific stereochemistry at the 2R and 3R positions, making it a chiral compound with two hydroxyl groups and a tert-butyl ester group. The presence of these functional groups contributes to its versatility in various chemical reactions and biological interactions.

Synthesis and Applications

Recent studies have focused on the efficient synthesis of this compound, employing asymmetric catalysis to achieve high enantiomeric excess. Its applications span across diverse fields, including the development of bioactive molecules and advanced materials.

Biological Activity and Research Findings

Emerging research highlights the compound's potential as a lead molecule in drug discovery programs targeting specific therapeutic areas such as neurodegenerative diseases and cancer. Preclinical studies have demonstrated promising results in modulating key cellular pathways.

Safety and Handling

As with any chemical compound, proper handling procedures are essential to ensure safety in laboratory settings. Researchers are advised to follow standard protocols for working with organic compounds to minimize risks associated with exposure.